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Compound of Interest

Compound Name: calcium;diacetate;hydrate

CAS No.: 114460-21-8; 5743-26-0

Cat. No.: B2665041

Get Quote

Executive Summary & Chemical Identity
Calcium Diacetate Hydrate (commonly Calcium Acetate Monohydrate) is a critical buffer and

calcium source. Unlike many salts, it exhibits inverse solubility, a property that frequently leads

to experimental failure during solution preparation and sterilization.

IUPAC Name: Calcium Acetate[1][2]

Common Synonym: Calcium Diacetate[1][3]

Formula:

[1]

CAS: 62-54-4[1][4]

Key Characteristic: Solubility decreases as temperature increases.[5][6]
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Q1: Why does my solution turn cloudy when I heat it to
dissolve the salt?
Diagnosis: Inverse Solubility Phenomenon. Unlike sodium chloride or sucrose, calcium acetate

is exothermic upon dissolution. Its solubility drops significantly as temperature rises:

0°C: ~37.4 g/100 mL[7]

100°C: ~29.7 g/100 mL[7]

The Mechanism: Heating the solution shifts the equilibrium toward the solid phase. If you heat

a near-saturated solution to "help" it dissolve, you will instead force precipitation. This

precipitate (often the hemihydrate form above 60°C) can be difficult to redissolve due to kinetic

barriers.

Corrective Action: Always dissolve Calcium Diacetate in cold water (4°C – 20°C). Never use

heat to aid dissolution.[8]

Q2: My stock solution was clear but developed a white
precipitate after 2 weeks. Why?
Diagnosis: Carbonate Formation or Microbial Growth.

Atmospheric

: Calcium ions react with dissolved atmospheric carbon dioxide to form Calcium Carbonate (

), which is insoluble.

Reaction:

Microbial Biofilm: Acetate is an organic carbon source. Without a preservative, non-sterile

solutions support the growth of "rope" bacteria and molds.

Differentiation Test:

Acid Test: Add a few drops of dilute Acetic Acid.
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Effervescence/Clearing: It was ngcontent-ng-c1989010908="" _nghost-ng-

c2127666394="" class="inline ng-star-inserted">

(Carbonate).

No Change/Clumps remain: It is likely biological (Biofilm/Fungal).

Q3: Can I autoclave Calcium Diacetate solutions?
Recommendation:NO. Use Filtration. Reasoning: Autoclaving involves high heat (121°C). Due

to inverse solubility, the salt will precipitate inside the autoclave. While it may redissolve upon

cooling, this process is unpredictable and often results in large, stable crystals that refuse to go

back into solution. Furthermore, hydrolysis at high temperatures can alter the pH.

Protocol: Sterile filter using a 0.22 µm PES (Polyethersulfone) or PVDF membrane.

Data Summary: Solubility & pH
Parameter Value at 0°C Value at 20°C Value at 100°C Notes

Solubility 37.4 g/100 mL 34.7 g/100 mL 29.7 g/100 mL
Inverse

relationship

pH (1% Soln) ~7.2 - 7.6 ~7.2 - 7.6 N/A (Unstable)
Weakly alkaline

buffer

Crystal Form Monohydrate Monohydrate Hemihydrate
Phase transition

>58°C

Troubleshooting Workflows (Visualization)
Diagram 1: Diagnosing Solution Instability
This flowchart guides you through identifying the cause of particulates or turbidity in your

reagent.
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Issue: Solution is Cloudy/Precipitated

Was the solution heated?

Cause: Inverse Solubility
(Precipitation due to heat)
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No
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Cause: CaCO3 Formation
(CO2 Absorption)

Yes (Bubbles)

Check under Microscope

No

Cause: Microbial Contamination
(Acetate is a carbon source)

Hyphae/Rods visible

Cause: Chemical Incompatibility
(Phosphate/Sulfate present?)

Crystalline/Amorphous
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Figure 1: Diagnostic logic for identifying the root cause of turbidity in Calcium Diacetate

solutions.

Validated Preparation Protocol
Objective: Prepare a stable 1 M Calcium Diacetate Stock Solution (1 L).

Materials
Calcium Acetate Monohydrate (
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g/mol ).[9]

Type I Ultrapure Water (degassed to remove

).

0.22 µm PES Filter Unit.

Sterile Glass/Plastic Storage Bottle.

Step-by-Step Methodology
Calculate Mass:

Target: 1 M solution.

Weigh

of Calcium Acetate Monohydrate.[9]

Note: Ensure you are using the Monohydrate.[9] If using Anhydrous (ngcontent-ng-

c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

), weigh

.[3][9]

Cold Dissolution (Critical Step):

Measure

of Ultrapure Water.

Chill water to 4°C – 10°C (ice bath or cold room).

Add the solid salt slowly with vigorous magnetic stirring.

Why: Lower temperature increases solubility and speeds up dissolution.

Volume Adjustment:
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Once fully dissolved, bring final volume to

with cold water.

Allow to equilibrate to room temperature (

). Check for any reprecipitation (unlikely at 1M, as saturation is ~2M).

Sterilization:

Do not autoclave.

Pass through a 0.22 µm PES vacuum filter unit.

Storage:

Store in a tightly sealed container to prevent

ingress.

Shelf life: 6–12 months at Room Temp (if sealed). 24 months at 4°C.

Diagram 2: Preparation & Stabilization Workflow

Weigh Salt
(Check Hydrate Form)

Chill Water to 4°C
(Maximize Solubility)

Dissolve with Stirring
(NO HEAT)

0.22µm Filtration
(Sterilization)

Sealed Storage
(Prevent CO2/Evap)
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Figure 2: Optimized workflow for preparing stable Calcium Acetate solutions, emphasizing the

cold-dissolution technique.

Compatibility & Interactions
When designing experiments, avoid mixing Calcium Diacetate directly with the following ions in

high concentrations, as they form irreversible precipitates:

Phosphates (
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): Forms Calcium Phosphate (Hydroxyapatite precursor). Common issue in cell culture
media (DMEM/RPMI).

Sulfates (

): Forms Calcium Sulfate (Gypsum).

Carbonates/Bicarbonates: Forms Calcium Carbonate (Limestone).

Buffer Advice: If a specific pH is required, Acetic Acid is the compatible pH adjuster (creating an

Acetate Buffer). Avoid using Phosphate Buffered Saline (PBS) as a diluent.

References
American Chemical Society (ACS).Solubilities of calcium acetates in the temperature range

0-100°C. Journal of Chemical & Engineering Data. Link

National Institutes of Health (NIH) - PubMed.Calcium acetate versus calcium carbonate as

oral phosphate binder.Link

ScienceMadness Library.Calcium Acetate Properties and Solubility Data.Link

USDA Agricultural Marketing Service.Calcium Acetate Technical Evaluation Report

(2018).Link

ECHA (European Chemicals Agency).Registration Dossier: Calcium diacetate.Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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